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Chemical Profile and Key Properties

The table below summarizes the fundamental identifiers and physicochemical properties of

trimethoxymethane that are critical for its handling and application [1] [2].

Property Value / Description

CAS Number 149-73-5

Other Names Trimethyl orthoformate (TMOF), Methyl orthoformate

Molecular Formula C4H10O3

Molecular Weight 106.12 g·mol-1

Appearance Colorless liquid

Odor Pungent

Melting Point -53 °C

Boiling Point 101-102 °C

Density 0.9676 g/cm3 (at 20°C)
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Property Value / Description

Refractive Index 1.3773

Water Solubility ~10 g/L (hydrolyzes)

Flash Point 13 °C (55 °F) - Highly Flammable

Hazards and Safe Handling Guidelines

Trimethoxymethane is a hazardous chemical that requires strict safety precautions. The key hazards and

handling recommendations are summarized below [1] [2].

Aspect Details

| GHS Hazard Statements | H225: Highly flammable liquid and vapor. H319: Causes serious eye irritation.

H335: May cause respiratory irritation. | | Storage Conditions | Store below +30°C in a cool, well-ventilated

place. Keep container tightly closed. | | Incompatibilities | Strong oxidizing agents, strong acids. | | Key

Precautions | Keep away from heat/sparks/open flames. Use non-sparking tools. Ensure good ventilation

and use grounding equipment. Avoid contact with eyes and skin. |

Stability and Reactivity

Moisture Sensitivity: Trimethoxymethane is moisture-sensitive and undergoes hydrolysis in the
presence of water [2]. This property is central to its use and storage.

pH-Dependent Stability: Its stability is highly dependent on pH. One study on a related
orthoformate-protected molecule showed that the protecting group has a narrow stability range, with

hydrolysis occurring relatively quickly at pH ≤ 5 and ≥ 10 [3]. This suggests that neutral pH conditions
are optimal for maintaining stability.

Thermal Considerations: Although specific decomposition data is limited, its low flash point and
boiling point indicate that it should be handled with care at elevated temperatures to prevent

flammability risks and potential decomposition [1] [2].
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Applications in Organic Synthesis and Experimental
Context

Trimethoxymethane is a versatile reagent in organic synthesis and pharmaceutical intermediate production.

The following diagram illustrates its core applications and reaction pathways based on the search results.
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Key Experimental Contexts

As a Methyl Radical Source: TMOF serves as a practical methyl radical source under
nickel/photoredox dual catalysis. In this role, a chlorine atom, generated from a Ni(III) species,

abstracts a hydrogen atom from TMOF. The resulting TMOF-derived radical undergoes β-scission to
liberate a methyl radical, which can then couple with (hetero)aryl chlorides. This method is noted for

its mild conditions and broad functional group compatibility [4].
As a Protecting Group: The search results provide a specific experimental protocol for using TMOF

to protect a catechol functionality in hydroxytyrosol, a powerful antioxidant [3].
Procedure: The reaction was conducted using benzene as the solvent and Amberlyst 15 as an

acid catalyst. The methanol byproduct was continuously removed using a Dean-Stark
apparatus filled with molecular sieves, driving the transesterification equilibrium to completion

and yielding the protected product quantitatively [3].
Deprotection: The orthoformate protecting group could be removed quantitatively under non-

aqueous conditions using the acid resin Amberlyst 15 in methanol. For acid-sensitive products,
deprotection was successfully achieved in a phosphate buffer at pH 7.2, preventing undesired

side reactions like ester methanolysis [3].
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In Esterification: TMOF can be used to convert carboxylic acids directly to methyl esters.

Alternatively, it can be added to classic acid-catalyzed esterification reactions with methanol to
consume the water byproduct, shifting the equilibrium toward the ester product and improving yield

[1].

Key Takeaways for Professionals

Primary Hazard is Flammability: The most significant immediate risk is its high flammability. Storage

and handling must prioritize controlling ignition sources.
Stability is Governed by Moisture and pH: To maintain stability, keep TMOF dry and, where

possible, in a neutral pH environment.
A Versatile Synthetic Tool: Its utility spans from introducing methoxymethylene groups and acting as

a protecting group to serving as a methyl source in modern photoredox catalysis.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no
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warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule
Your Ultimate Destination for Small-Molecule (aka.
smolecule) Compounds, Empowering Innovative
Research Solutions Beyond Boundaries.

Contact

Address: Ontario, CA 91761, United

States

Phone: (512) 262-9938

Email: info@smolecule.com

Web: www.smolecule.com

Smolecule
Theoretical Framework & Proof-of-Concept

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 5 / 5 Tech Support

https://www.smolecule.com/contact?utm_src=support
https://www.smolecule.com/products/s1491746?utm_src=pdf-bulk
https://www.smolecule.com/products/s1491746?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

